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Compound of Interest

Compound Name: Gomisin D

Cat. No.: B10821298 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. This document provides essential information and procedural guidance

for the proper disposal of Gomisin D, a lignan compound isolated from Fructus Schisandra.[1]

[2]

While Gomisin D is not classified as a hazardous substance under the Globally Harmonized

System (GHS), responsible disposal is crucial to minimize environmental impact.[3] Adherence

to these guidelines will support a safe and compliant laboratory environment.

Safety and Hazard Information
According to its Safety Data Sheet (SDS), Gomisin D does not meet the criteria for hazard

classification.[3] Consequently, it does not have associated GHS hazard pictograms or

statements.[3] The NFPA 704 ratings for health, flammability, and instability are all rated 0.[3]

Despite its non-hazardous classification, it is designated as a water hazard class 1, indicating it

is slightly hazardous for water.[3] Therefore, it is imperative to prevent it from entering sewers,

surface water, or ground water.[3]

Chemical and Physical Properties
A summary of the known quantitative data for Gomisin D is presented below. Many physical

properties have not been fully determined.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10821298?utm_src=pdf-interest
https://www.benchchem.com/product/b10821298?utm_src=pdf-body
https://www.medchemexpress.com/gomisin-d.html
https://www.chemsrc.com/en/cas/60546-10-3_89255.html
https://www.benchchem.com/product/b10821298?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://www.benchchem.com/product/b10821298?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://www.benchchem.com/product/b10821298?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/30697m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₈H₃₄O₁₀ [2]

Molecular Weight 530.564 g/mol [2]

Melting Point 194°C [2]

Flash Point 229.3 ± 25.0 °C [2]

Boiling Point 698.5 ± 55.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

Solubility

Soluble in methanol, ethanol,

DMSO, chloroform,

dichloromethane, ethyl

acetate, and acetone.[4]

Water Solubility Not determined [3]

Disposal Protocol
The following step-by-step process outlines the recommended procedure for the disposal of

Gomisin D from a laboratory setting. This protocol is designed to align with standard laboratory

safety practices and environmental stewardship.

Experimental Protocol: Gomisin D Disposal

Initial Assessment:

Consult the Safety Data Sheet (SDS) for Gomisin D to confirm the absence of specific

handling hazards.[3]

Wear standard personal protective equipment (PPE), including safety glasses and gloves,

as a general laboratory precaution.

Waste Collection:

Solid Waste: Collect waste Gomisin D powder and any materials used for cleaning up

spills (e.g., absorbent pads, wipes) in a clearly labeled, sealed container designated for
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non-hazardous chemical waste.

Solutions: Collect solutions of Gomisin D in a labeled, sealed container for non-hazardous

chemical waste. Do not mix with other solvent waste streams unless permitted by your

institution's waste management guidelines.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent (e.g.,

ethanol or acetone) three times. Collect the rinsate as chemical waste. The cleaned

container can then be disposed of according to institutional guidelines for non-hazardous

lab glass or plastic.

Waste Segregation and Labeling:

Label the waste container clearly as "Waste Gomisin D" and indicate its composition

(e.g., "Gomisin D in ethanol").

Store the waste container in a designated, well-ventilated waste accumulation area, away

from incompatible materials.

Final Disposal:

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

While the SDS suggests that very small quantities may be disposed of with household

waste, this is not a recommended practice in a professional laboratory setting.[3]

Professional disposal ensures compliance and environmental protection.

Operational Workflow for Gomisin D Disposal
The logical flow for the proper disposal of Gomisin D is illustrated in the diagram below.
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Caption: Workflow for the safe and compliant disposal of Gomisin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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